N'-[(2,2-diphenylcyclopropyl)carbonyl]-4-nitrobenzohydrazide

• IUPAC Name: N'-(2,2-diphenylcyclopropanecarbonyl)-4-nitrobenzohydrazide
• InChI: InChI=1S/C23H19N3O4/c27-21(16-11-13-19(14-12-16)26(29)30)24-25-22(28)20-15-23(20,17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-14,20H,15H2,(H,24,27)(H,25,28)
• InChI Key: IKYIAFOQPOYKDL-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)NNC(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C23H19N3O4
• Molecular Weight: 401.4 g/mol

Description

“N’-[(2,2-diphenylcyclopropyl)carbonyl]-4-nitrobenzohydrazide” is a complex organic compound. It contains a carbonyl group (C=O), a nitro group (-NO2), and a hydrazide group (-NH-NH2). The presence of these functional groups suggests that it could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the carbonyl, nitro, and hydrazide groups would significantly influence its structure and properties.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, due to the presence of its functional groups. For instance, the carbonyl group is often involved in nucleophilic addition reactions. The nitro group can participate in reduction reactions, and the hydrazide group can undergo condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its melting point, boiling point, solubility, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it were used as a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For instance, compounds containing nitro groups can be explosive under certain conditions. Therefore, appropriate safety precautions should be taken when handling this compound.

Future Directions

The future research directions for this compound could include exploring its potential uses in various fields, such as medicine or materials science. Further studies could also investigate its synthesis, properties, and reactivity in more detail.